Cas no 2229300-89-2 ((4-methoxy-3-methylphenyl)methyl sulfamate)

• Product Name: (4-methoxy-3-methylphenyl)methyl sulfamate
• CAS No: 2229300-89-2
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 6000342
• PubChem ID: 165964657
• Update Time: 2025-05-22

(4-methoxy-3-methylphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (4-methoxy-3-methylphenyl)methyl sulfamate
• EN300-1986934
• 2229300-89-2

• Inchi： 1S/C9H13NO4S/c1-7-5-8(3-4-9(7)13-2)6-14-15(10,11)12/h3-5H,6H2,1-2H3,(H2,10,11,12)
• InChI Key： QIPVKYQZTDBLHM-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Additional information on (4-methoxy-3-methylphenyl)methyl sulfamate

(4-Methoxy-3-Methylphenyl)Methyl Sulfamate: A Comprehensive Overview

The compound (4-Methoxy-3-Methylphenyl)Methyl Sulfamate (CAS No. 2229300-89-2) is a fascinating molecule with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a phenyl ring substituted with methoxy and methyl groups, attached to a sulfamate group. The sulfamate functional group, -SO₂NMe₂, is known for its versatility in chemical reactions and biological activities.

Recent studies have highlighted the potential of (4-Methoxy-3-Methylphenyl)Methyl Sulfamate as a promising candidate in drug development. Researchers have explored its role as a bioisostere, where it can replace other functional groups in molecules without significantly altering their pharmacokinetic profiles. This property makes it an attractive option for modifying existing drugs to improve their efficacy and reduce side effects.

One of the most notable advancements involving this compound is its application in the development of selective kinase inhibitors. Kinase inhibitors are critical in treating various diseases, including cancer, where unregulated kinase activity often leads to uncontrolled cell proliferation. The sulfamate group in (4-Methoxy-3-Methylphenyl)Methyl Sulfamate has been shown to effectively bind to kinase active sites, making it a valuable tool in designing targeted therapies.

In addition to its pharmaceutical applications, (4-Methoxy-3-Methylphenyl)Methyl Sulfamate has also found utility in agrochemicals, particularly as a component in herbicides and insecticides. Its ability to inhibit specific enzymes involved in plant and insect metabolism makes it a potent candidate for crop protection products. Recent research has focused on optimizing its stability and bioavailability to enhance its effectiveness in agricultural settings.

The synthesis of (4-Methoxy-3-Methylphenyl)Methyl Sulfamate involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The methylation step introduces the methyl group at the 3-position of the phenol ring, followed by sulfamation to introduce the sulfamate group. This process requires precise control over reaction conditions to ensure high yield and purity of the final product.

From a structural standpoint, the methoxy group at the 4-position of the phenyl ring plays a crucial role in modulating the compound's pharmacokinetic properties. The methoxy group increases lipophilicity, enhancing the molecule's ability to cross cellular membranes and reach its target sites within the body. This characteristic is particularly beneficial in drug delivery systems where efficient absorption is critical.

The methyl group at the 3-position further contributes to the compound's stability and selectivity. Methyl substitution often stabilizes aromatic rings through electron-donating effects, which can influence both chemical reactivity and biological activity. In this case, the methyl group enhances the compound's resistance to metabolic degradation, prolonging its duration of action within the body.

Recent advancements in computational chemistry have enabled researchers to model the interactions of (4-Methoxy-3-Methylphenyl)Methyl Sulfamate with various biological targets at an atomic level. These studies have provided insights into the molecular mechanisms underlying its pharmacological effects, paving the way for rational drug design strategies.

In conclusion, (4-Methoxy-3-Methylphenyl)Methyl Sulfamate (CAS No. 2229300-89-2) stands out as a versatile and promising molecule with wide-ranging applications across multiple industries. Its unique structure, combined with recent research breakthroughs, positions it as a key player in advancing therapeutic and agricultural solutions.